Cas no 32289-58-0 (Polihexanide)

• Product Name: Polihexanide
• CAS No: 32289-58-0
• MF: C₁₀H₂₃N₅
• MW: 213.32312130928
• MDL: MFCD00217750
• CID: 53870
• PubChem ID: 57345804
• Update Time: 2025-11-11

Polihexanide Chemical and Physical Properties

Names and Identifiers

• Polihexanide
• Poly (hexamethylene biguanide) hydrochloride
• Poly(hexamethylenebiguanide) HCl
• POLY(IMINOCARBONIMIDOYLIMINOCARBONIMIDOYLIMINO-1,6-HEXANEDIYL) HYDROCHLORIDE
• Polyhexanide Discont
• Polyhexanide Discontinued
• hexan-1-ide
• PHMB
• Polyhexamethylene Biguanide HCl
• Polyhexamethylene biguanide Hydrochloride
• Poly(iminocarbonimidoyliminocarbonimidoylimino-1,6-hexanediyl)hydrochloride
• Poly(hexamethylenebiguanide) hydrochloride
• SCHEMBL24018755
• AKOS015919499
• 1824322-57-7
• BCP13780
• N'-[6-[(N'-methylcarbamimidoyl)amino]hexyl]ethanimidamide
• N-(6-(3-Methylguanidino)hexyl)acetimidamide
• 32289-58-0
• Polyhexamethylene Biguanidine HCl
• Polyhydrochloride
• SAGIGHPRUJPLKX-UHFFFAOYSA-N
• DA-71453
• Poly (hexamethylene biguanide)
• N-[6-(N'-METHYLCARBAMIMIDAMIDO)HEXYL]ETHANIMIDAMIDE

• MDL： MFCD00217750
• Inchi： 1S/C10H23N5/c1-9(11)14-7-5-3-4-6-8-15-10(12)13-2/h3-8H2,1-2H3,(H2,11,14)(H3,12,13,15)
• InChI Key： SAGIGHPRUJPLKX-UHFFFAOYSA-N
• SMILES： N(/C(=N/C)/N)CCCCCC/N=C(\C)/N

Computed Properties

• Exact Mass: 432.32093
• Monoisotopic Mass: 213.19534575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 167.58

Polihexanide Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Additional information on Polihexanide

Polihexanide (CAS No. 32289-58-0): A Comprehensive Overview of Its Applications and Recent Research Findings

Polihexanide, chemically known by the CAS number 32289-58-0, is a synthetic polyhexamer that has garnered significant attention in the field of pharmaceuticals, biotechnology, and material science. This compound is a cationic surfactant derived from glucose, characterized by its high molecular weight and polymeric structure. Its unique chemical properties make it an effective antimicrobial agent, finding extensive applications in medical devices, wound care products, and pharmaceutical formulations.

The molecular structure of Polihexanide consists of a repeating unit of glucose residues linked by α-(1→6) glycosidic bonds, with cationic groups introduced to enhance its antimicrobial activity. This structure imparts a high degree of stability and biocompatibility, making it suitable for various biological applications. The cationic nature of Polihexanide allows it to interact with negatively charged bacterial cell membranes, disrupting their integrity and leading to cell lysis.

In recent years, the antimicrobial properties of Polihexanide have been extensively studied, particularly in the context of combating multidrug-resistant bacteria. Research has demonstrated that Polihexanide exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungi. This makes it an attractive alternative to traditional antibiotics, especially in situations where microbial resistance is a concern.

One of the most compelling aspects of Polihexanide is its low toxicity profile. Unlike many conventional antimicrobial agents, Polihexanide does not readily induce bacterial resistance upon prolonged use. Additionally, its biocompatibility ensures that it can be used in a variety of medical applications without causing significant irritation or adverse reactions in human tissues. These properties have led to its incorporation into numerous medical products, including contact lens solutions, antiseptic wipes, and surgical irrigation fluids.

The application of Polihexanide extends beyond medical settings. In the field of material science, it has been utilized as a preservative in industrial coatings and adhesives to prevent microbial growth. Furthermore, its ability to form stable emulsions has made it valuable in cosmetic formulations as a stabilizing agent for creams and lotions.

Recent research has also explored the potential of Polihexanide in drug delivery systems. Its mucoadhesive properties allow it to adhere to mucosal surfaces, facilitating targeted drug delivery in areas such as the respiratory tract and gastrointestinal tract. This has opened up new avenues for treating infections and delivering therapeutic agents more efficiently.

The synthesis of Polihexanide has been optimized to enhance its efficacy while maintaining cost-effectiveness. Modern production methods involve enzymatic synthesis from glucose sources, which is both environmentally friendly and sustainable. This approach aligns with the growing demand for green chemistry practices in pharmaceutical manufacturing.

In conclusion, Polihexanide (CAS No. 32289-58-0) is a versatile compound with significant applications across multiple industries. Its broad-spectrum antimicrobial activity, low toxicity profile, and biocompatibility make it an invaluable asset in medical treatments and material science innovations. As research continues to uncover new uses for this compound, its importance is likely to grow even further.